Cas no 38861-90-4 (4-(2-methylpentyl)benzoic acid)

• Product Name: 4-(2-methylpentyl)benzoic acid
• CAS No: 38861-90-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 923994
• PubChem ID: 99094
• Update Time: 2025-04-19

4-(2-methylpentyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpentyl)benzoic acid
• 4-(2-Methylpentyl)benzoesaeure
• 4-(2-Methylpentyl)-benzoesaeure
• 4-(2-methylpentyl)-benzoic acid
• AC1L40NF
• AC1Q5TW5
• AR-1F5950
• Benzoic acid, p-(2-methylpentyl)
• BRN 2208937
• NSC173005
• DS-005035
• DTXSID901306373
• NSC-173005
• 38861-90-4
• NSC 173005
• A825266
• ITAISUHROJYPGX-UHFFFAOYSA-N

• Inchi： 1S/C13H18O2/c1-3-4-10(2)9-11-5-7-12(8-6-11)13(14)15/h5-8,10H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key： ITAISUHROJYPGX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CC(C)CCC)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.36350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes